Cas no 839686-04-3 (2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(thiophen-2-yl)methylacetamide)

• Product Name: 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(thiophen-2-yl)methylacetamide
• CAS No: 839686-04-3
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 6431362
• PubChem ID: 2992730
• Update Time: 2025-08-05

2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(thiophen-2-yl)methylacetamide
• F0675-0334
• HMS2587E06
• AKOS005133810
• SMR000297257
• 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide
• 839686-04-3
• CHEMBL1308264
• 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(2-thienylmethyl)acetamide
• MLS000674313
• 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-[(thiophen-2-yl)methyl]acetamide
• 1H-Indole-3-acetamide, 2-methyl-α-oxo-N-(2-thienylmethyl)-

• Inchi： 1S/C16H14N2O2S/c1-10-14(12-6-2-3-7-13(12)18-10)15(19)16(20)17-9-11-5-4-8-21-11/h2-8,18H,9H2,1H3,(H,17,20)
• InChI Key： SDRTXISWLXORQK-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)C(C1C2=C(NC=1C)C=CC=C2)=O

Computed Properties

• Exact Mass: 298.07759887g/mol
• Monoisotopic Mass: 298.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• pka: 11.17±0.46(Predicted)

Additional information on 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(thiophen-2-yl)methylacetamide

2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(thiophen-2-yl)methylacetamide

The compound CAS No 839686-04-3, also known as 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(thiophen-2-yl)methylacetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique chemical structure and promising properties, particularly in the fields of pharmaceuticals, agrochemicals, and materials science.

Structure and Synthesis: The molecule consists of a central acetamide group attached to a thiophene ring and a substituted indole moiety. The indole ring is further substituted with a methyl group at the 2-position, which contributes to the compound's stability and reactivity. Recent studies have focused on optimizing the synthesis of this compound, with researchers exploring novel catalytic methods and green chemistry approaches to enhance yield and reduce environmental impact.

Chemical Properties: The compound exhibits a high degree of solubility in organic solvents, making it suitable for various chemical reactions. Its stability under thermal and oxidative conditions has been extensively studied, revealing its potential for use in high-performance materials. The presence of the thiophene ring introduces unique electronic properties, which have been leveraged in the development of advanced materials for electronic applications.

Applications in Pharmaceuticals: One of the most promising areas for CAS No 839686-04-3 is in drug discovery. The compound has shown potential as a lead molecule for anti-inflammatory and anticancer therapies. Recent research has highlighted its ability to inhibit key enzymes involved in inflammatory pathways, offering new avenues for the development of targeted therapies. Additionally, its structural flexibility allows for further modification to enhance bioavailability and efficacy.

Environmental Considerations: As concern for environmental sustainability grows, researchers have investigated the biodegradability of CAS No 839686-04-3. Studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint. This property is particularly important for its application in agrochemicals, where minimizing ecological impact is crucial.

Future Prospects: The continued exploration of CAS No 839686-04_3 is expected to unlock new opportunities across multiple industries. Collaborative efforts between academic institutions and industry leaders are paving the way for innovative applications, particularly in the realms of green chemistry and sustainable materials development.